BENGHE Methodological & Application

Check Availability & Pricing

High-performance liquid chromatography
(HPLC) method for Troxerutin analysis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Troxerutin
CAS No.: 55965-63-4
Cat. No.: B7802988

Get Quote

. J

Application Notes and Protocols for HPLC
Analysis of Troxerutin

These application notes provide detailed methods for the quantitative analysis of Troxerutin in
various samples using High-Performance Liquid Chromatography (HPLC). The protocols are
intended for researchers, scientists, and professionals in the field of drug development and
quality control.

Method 1: Analysis of Troxerutin in Bulk and
Pharmaceutical Formulations

This method is suitable for the routine quality control of Troxerutin in bulk drug substances and
solid dosage forms.

Chromatographic Conditions
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Parameter Condition

C18 (Dimensions and particle size not specified

Column _
in the source)
i 20 mM Phosphate buffer (pH 8.0) : Acetonitrile :
Mobile Phase
Methanol (60:25:15, v/iv/v)[1][2]
Flow Rate 1.0 mL/min[1][2]
Detection UV at 254 nm[1]
Injection Volume 20 pL
Column Temperature Ambient

Validation Summary

Parameter Result
Linearity Range 5-25 ug/mL
Limit of Detection (LOD) 0.2628 pg/mL
Limit of Quantification (LOQ) 0.7966 pg/mL
Precision (%0RSD) 0.1615%

Experimental Protocol

1.

Preparation of Mobile Phase:

Prepare a 20 mM solution of a suitable phosphate salt (e.g., potassium dihydrogen
phosphate) in water.

Adjust the pH of the buffer solution to 8.0 using a suitable base (e.g., potassium hydroxide).

Mix the phosphate buffer, acetonitrile, and methanol in the ratio of 60:25:15 (v/v/v).

Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration).

. Preparation of Standard Stock Solution (500 pg/mL):
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Accurately weigh 25 mg of Troxerutin reference standard.
Transfer it to a 50 mL volumetric flask.
Dissolve and dilute to volume with 0.1 M acetic acid.

. Preparation of Working Standard Solutions:

Serially dilute the standard stock solution with the mobile phase to obtain concentrations in
the range of 5-25 pug/mL.

. Preparation of Sample Solution (from Tablets):
Weigh and powder 20 tablets.

Accurately weigh a portion of the powder equivalent to 25 mg of Troxerutin and transfer it to
a 100 mL volumetric flask.

Add approximately 50 mL of 0.1 M acetic acid and sonicate for 10 minutes to dissolve the
Troxerutin.

Dilute to volume with 0.1 M acetic acid and mix well.
Filter the solution through a 0.45 um syringe filter.

Further dilute the filtered solution with the mobile phase to obtain a final concentration within
the calibration range.

. Chromatographic Analysis:
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Inject 20 pL of the standard and sample solutions into the chromatograph.
Record the chromatograms and measure the peak area for Troxerutin.

. Calculation:
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e Quantify the amount of Troxerutin in the sample by comparing its peak area with the peak
areas of the standard solutions using a calibration curve.

Experimental Workflow

Preparation Analysis Data Processing

Prepare Mobile Phase - Equilibrate HPLC Inject Samples & Record ( Measure Peak Construct Calibration Quantify
(Buffer:ACN:MeOH) System Standards Chromatograms k Areas Curve Troxerutin

Prepare Standard
Solutions

Prepare Sample
Solution

Click to download full resolution via product page

Caption: Workflow for Troxerutin analysis in bulk and formulations.

Method 2: Simultaneous Analysis of Troxerutin and
Calcium Dobesilate in Tablets

This stability-indicating RP-HPLC method allows for the simultaneous determination of
Troxerutin and Calcium Dobesilate in a combined tablet formulation.

Chromatographic Conditions
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Parameter Condition

Column Enable C18G (250 x 4.6 mm, 5 um)
Acetonitrile : Methanol : 0.02M Potassium

Mobile Phase Dihydrogen Orthophosphate buffer (pH 4.0)
(25:10:65, viviv)

Flow Rate 0.5 mL/min

Detection UV at 210 nm

Injection Volume Not specified

Column Temperature Not specified

Validation Summary

Parameter Troxerutin Calcium Dobesilate
Retention Time (min) 6.69 3.56

Linearity Range (pg/mL) 62.5 - 250 62.5 - 250

Limit of Detection (LOD) 0.5 pg/mL 3 ng/mL

Limit of Quantification (LOQ) 1 pg/mL 10 ng/mL

Precision (%RSD) 0.215% 0.258%

Mean Recovery 99.8% Not specified

Experimental Protocol

1. Preparation of Mobile Phase:

Degas the mobile phase before use.

Prepare a 0.02 M solution of potassium dihydrogen orthophosphate in water.
Adjust the pH to 4.0 with orthophosphoric acid.

Mix acetonitrile, methanol, and the phosphate buffer in the ratio of 25:10:65 (v/v/v).
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. Preparation of Standard Stock Solution:

Accurately weigh and transfer 50 mg of Troxerutin and 50 mg of Calcium Dobesilate
reference standards into a 100 mL volumetric flask.

Dissolve and dilute to volume with the mobile phase to obtain a stock solution of 500 pg/mL
for each component.

. Preparation of Working Standard Solutions:

Prepare a series of dilutions from the stock solution using the mobile phase to cover the
linearity range of 62.5 - 250 ug/mL for both analytes.

. Preparation of Sample Solution:
Weigh and finely powder 20 tablets.

Transfer a quantity of the powder equivalent to 500 mg of Troxerutin and 500 mg of Calcium
Dobesilate into a 100 mL volumetric flask.

Add about 70 mL of the mobile phase and sonicate for 15 minutes.
Dilute to volume with the mobile phase and mix.
Filter the solution through a 0.45 um membrane filter.

Further dilute the filtrate with the mobile phase to bring the concentration of both drugs into
the linearity range.

. Chromatographic Analysis:

Set up the HPLC system with the specified chromatographic conditions and allow it to
equilibrate.

Inject the standard and sample solutions.

Monitor the elution and record the chromatograms. Troxerutin will elute at approximately
6.69 minutes and Calcium Dobesilate at 3.56 minutes.
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6. System Suitability:

» Perform system suitability tests to ensure the performance of the chromatographic system.
Parameters such as theoretical plates, tailing factor, and resolution between the two peaks
should be monitored.

7. Calculation:

o Calculate the concentration of Troxerutin and Calcium Dobesilate in the sample by
comparing the peak areas with the calibration curve generated from the working standard

solutions.
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Caption: Logical flow of HPLC method development and validation.
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Method 3: Rapid Analysis of Troxerutin in Food

Supplements

This method utilizes fused-core column technology for a fast analysis of Troxerutin along with

other flavonoids in food supplements.

Chromatographic Conditions

Parameter Condition
Ascentis Express RP-Amide (100 x 3.0 mm, 2.7
Column
pm)
) Acetonitrile : Water solution of acetic acid (pH
Mobile Phase
3.0) (30:70, viv)
Flow Rate 1.0 mL/min
Detection UV at 255 nm
Injection Volume 5puL
Column Temperature 50 °C
Parameter Result

Linearity (r)

0.9991 - 0.9998

Mean Recovery

96.2 - 104.4 %

Intraday Precision (%RSD)

05-35%

Analysis Time

< 5 minutes

Experimental Protocol

1. Preparation of Mobile Phase:

e Prepare an aqueous solution of acetic acid and adjust the pH to 3.0.
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Mix acetonitrile and the acidic water in a 30:70 (v/v) ratio.

Degas the mobile phase.

. Preparation of Standard Stock Solution:

Prepare individual or mixed stock solutions of Troxerutin and other relevant flavonoids in a
suitable solvent.

. Preparation of Working Standard Solutions:

Dilute the stock solution(s) with the mobile phase to prepare a series of calibration
standards.

. Sample Preparation (Food Supplements):

Accurately weigh a portion of the homogenized food supplement sample.

Extract the flavonoids with 100% dimethyl sulfoxide (DMSO) using an ultrasonic bath for 10
minutes.

Dilute the extract with methanol.

Filter the solution through a 0.45 um filter prior to injection.

. Chromatographic Analysis:

Equilibrate the Ascentis Express RP-Amide column with the mobile phase at 50 °C until a
stable baseline is obtained.

Inject 5 uL of the prepared standards and samples.

Record the chromatograms.

. Calculation:

Identify and quantify Troxerutin in the samples by comparing the peak retention time and
area with those of the standards.
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Sample Preparation Workflow for Food Supplements
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Dilute Extract
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Caption: Workflow for preparing food supplement samples for HPLC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [High-performance liquid chromatography (HPLC)
method for Troxerutin analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7802988/docs#high-performance-liquid-
chromatography-hplc-method-for-troxerutin-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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